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Frequently Asked Questions

Question Brief Answer

What are the most
common causes of
autosampler failure?

Mechanical issues (bent needles, worn syringes), electrical/sensor errors,

improper consumables (vials, septa), and software/calibration drift [1].

How is autosampler
injection accuracy
typically tested?

Via a gravimetric procedure: measuring the average volume of water
withdrawn after multiple injections from a tared vial [2] [3].

What is an acceptable
precision for an
autosampler?

For precise drug substance assays, a peak area precision of < 0.5% RSD
for 10 consecutive injections is a common, stringent criterion [2] [3].

What is injection
carryover and how is it
tested?

Carryover occurs when a sample is contaminated by residue from a
previous one. It's tested by injecting a high-concentration standard (e.g.,

80 µL of ethylparaben) followed immediately by a blank, then comparing
the peak areas [2].

Should I test for both
accuracy and linearity?

Yes, they are distinct tests. Accuracy confirms the injected volume is
correct, while linearity confirms the instrument's response is proportional
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Question Brief Answer

across different injection volumes [4].

Autosampler Troubleshooting Guide

Here is a systematic workflow to diagnose and resolve autosampler injection issues.
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Start: Suspected Autosamer Issue

Check for Obvious Problems

Inspect needle for bends/clogs

Perform Diagnostic Test

Run injection precision test
(10x injections from one vial)

Analyze Diagnostic Results

Calculate RSD of peak areas

Identify Root Cause

Implement Solution

Check for air bubbles in sample/syringe Confirm vial septa are not overly hard Verify sample volume is sufficient

Run injection linearity test
(5, 10, 40, 80 µL injections)

Run carryover test
(high conc. standard -> blank)

Check linearity (R²) of volume vs. response Calculate % carryover

Click to download full resolution via product page
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Common Causes & Solutions

The issues mapped in the workflow above typically fall into these categories:

Mechanical Issues: Bent needles or clogged syringes will cause inaccurate volume aspiration and

dispensing [1]. Solution: Visually inspect the needle and syringe for damage or blockage, and
replace them if necessary.

Sample-Related Problems: Air bubbles in the sample or syringe, or insufficient sample volume in the
vial, lead to incomplete aspiration and poor precision [1]. Solution: Ensure vials contain sufficient

volume, and use techniques to degas samples or perform a thorough syringe purge before a
sequence.

Improper Consumables: Using non-standard vials or overly hard/thick septa can cause issues with
vial piercing and sealing, affecting precision and potentially damaging the needle [1]. Solution:

Always use manufacturer-recommended vials, caps, and septa.
Calibration Drift: Over time, the autosampler's calibration for vial positioning or injection mechanism

can drift [1]. Solution: Recalibrate the autosampler according to the manufacturer's SOP, especially
after maintenance or if issues are suspected.

Standard Test Protocols & Acceptance Criteria

For consistent results, establish and follow standardized test protocols. Ethylparaben in a water-methanol

solution is a commonly used test compound [2] [3].

Summary of Key Tests and Criteria

Test Parameter Recommended Protocol & Conditions Acceptance Criteria

| Injection Precision [2] [3] | - Compound: Ethylparaben (20 µg/mL).

Column: C18 (e.g., Waters Symmetry, 5µm).
Injection: 10 consecutive injections of 10 µL. | RSD of Peak Area < 0.5% | | Injection Linearity [2]

[4] | - Compound: Ethylparaben (20 µg/mL).
Injection Volumes: Single injections of 5, 10, 40, and 80 µL. | Coefficient of Determination R² >
0.999 | | Injection Carryover [2] [5] | - Step 1: Inject 80 µL of ethylparaben standard.
Step 2: Immediately inject 80 µL of a mobile phase blank. | Carryover ≤ 0.01% (of the original peak

area) | | Injection Accuracy (Gravimetric) [2] [3] | - Procedure: Six 50-µL injections of water from a
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tared vial. Weigh the vial after to determine mass loss.

Calculation: Average volume = (Mass loss / 6) / Density of water. | 50 µL ± 2 µL |

Detailed Gravimetric Test for Injection Accuracy

This method provides a direct measurement of volume accuracy [2] [3].

Principle: The average volume of multiple injections is determined by weighing the amount of liquid
removed from a vial.

Procedure:
Fill a clean, dry HPLC vial with pure water (HPLC grade).

Seal the vial with a septum cap and weigh it on a calibrated analytical balance. Record this
weight as W₁.

Place the vial in the autosampler.
Program the autosampler to perform six 50-µL injections from this vial.

After the injections, carefully dry the exterior of the vial and weigh it again. Record this weight
as W₂.

Calculations:
Mass of water lost = W₁ - W₂ (in grams).

Volume of water lost = (Mass of water lost) / Density of water (use 0.998 g/mL at 20°C).
Average Injection Volume = (Volume of water lost) / 6.

Acceptance Criteria: The calculated average volume should be 50 µL ± 2 µL [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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